Sulfaethidole
Cat. No. B1214886
Key on ui cas rn:
94-19-9
M. Wt: 284.4 g/mol
InChI Key: SVYBEBLNQGDRHF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08962663B2
Procedure details
Compound 110 (200 mg, 0.61 mmol) was suspended in 3 N HCl (3 mL) and the suspension heated to reflux for 30 min. Following neutralization with saturated aqueous Na2CO3 solution, the precipitated product was collected by filtration, washed with water (3×15 mL), and dried under vacuum. The residue was crystallized from MeOH to give the product (120 mg, 0.42 mmol, 69%) as a solid, mp 190-191° C.; 1H NMR (500 MHz, DMSO) δ 1.20 (3, t, J=7.5 Hz), 2.79 (2, q, J=7.5 Hz), 5.91 (2, S), 6.57 (2, d, J=8.5 Hz), 7.41 (2, d, J=8.5 Hz), 13.65 (1, s); 13C NMR (125 MHz, DMSO) δ 12.3, 23.6, 112.5, 127.1, 127.6, 152.5, 159.1, 166.8; MS (LCQ, ESI+) Calculated for C10H13N4O2S2 285.0. found 285.0 (M+H)+; HRMS (FAB+, m/z) Calculated for C10H13N4O2S2 285.0480. found 285.0478 (M+H)+.
Name
Yield
69%
Identifiers
|
REACTION_CXSMILES
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[CH2:1]([C:3]1[S:7][C:6]([NH:8][S:9]([C:12]2[CH:17]=[CH:16][C:15]([NH:18]C(=O)C)=[CH:14][CH:13]=2)(=[O:11])=[O:10])=[N:5][N:4]=1)[CH3:2].C([O-])([O-])=O.[Na+].[Na+]>Cl>[NH2:18][C:15]1[CH:16]=[CH:17][C:12]([S:9]([NH:8][C:6]2[S:7][C:3]([CH2:1][CH3:2])=[N:4][N:5]=2)(=[O:11])=[O:10])=[CH:13][CH:14]=1 |f:1.2.3|
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Inputs
Step One
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Name
|
|
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Quantity
|
200 mg
|
|
Type
|
reactant
|
|
Smiles
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C(C)C1=NN=C(S1)NS(=O)(=O)C1=CC=C(C=C1)NC(C)=O
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Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(=O)([O-])[O-].[Na+].[Na+]
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Step Three
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Name
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|
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Quantity
|
3 mL
|
|
Type
|
solvent
|
|
Smiles
|
Cl
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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the suspension heated
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TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
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to reflux for 30 min
|
|
Duration
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30 min
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FILTRATION
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Type
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FILTRATION
|
|
Details
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the precipitated product was collected by filtration
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WASH
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Type
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WASH
|
|
Details
|
washed with water (3×15 mL)
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CUSTOM
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Type
|
CUSTOM
|
|
Details
|
dried under vacuum
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The residue was crystallized from MeOH
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NC1=CC=C(C=C1)S(=O)(=O)NC=1SC(=NN1)CC
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 0.42 mmol | |
| AMOUNT: MASS | 120 mg | |
| YIELD: PERCENTYIELD | 69% | |
| YIELD: CALCULATEDPERCENTYIELD | 68.9% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
